![molecular formula C12H11NO3 B6167284 2-[(2-methylprop-2-en-1-yl)oxy]-2,3-dihydro-1H-isoindole-1,3-dione CAS No. 343319-60-8](/img/no-structure.png)
2-[(2-methylprop-2-en-1-yl)oxy]-2,3-dihydro-1H-isoindole-1,3-dione
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by its InChI code. For a similar compound, “2-[(2-methylprop-2-en-1-yl)oxy]benzonitrile”, the InChI code is1S/C11H11NO/c1-9(2)8-13-11-6-4-3-5-10(11)7-12/h3-6H,1,8H2,2H3 . This code provides a unique representation of the compound’s molecular structure.
Safety and Hazards
The safety and hazards of a compound are usually determined by its Material Safety Data Sheet (MSDS). For a similar compound, “2-[(2-methylprop-2-en-1-yl)oxy]benzonitrile”, the hazard statements include H302, H312, H315, H319, H332, and H335 . These codes represent different types of hazards associated with the compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[(2-methylprop-2-en-1-yl)oxy]-2,3-dihydro-1H-isoindole-1,3-dione' involves the reaction of an isoindole-1,3-dione derivative with a suitable alkene in the presence of a Lewis acid catalyst.", "Starting Materials": [ "Isoindole-1,3-dione derivative", "Alkene", "Lewis acid catalyst" ], "Reaction": [ "The isoindole-1,3-dione derivative is first treated with the Lewis acid catalyst to activate the carbonyl group.", "The alkene is then added to the reaction mixture and the reaction is allowed to proceed at an elevated temperature.", "The reaction mixture is then quenched with a suitable reagent to yield the desired product, which can be purified by standard methods." ] } | |
CAS RN |
343319-60-8 |
Product Name |
2-[(2-methylprop-2-en-1-yl)oxy]-2,3-dihydro-1H-isoindole-1,3-dione |
Molecular Formula |
C12H11NO3 |
Molecular Weight |
217.2 |
Purity |
95 |
Origin of Product |
United States |
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